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Compound of Interest

4-Methylumbelliferyl-alpha-L-
Compound Name:
fucopyranoside

cat. No.: B1210012

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of 4-Methylumbelliferyl-alpha-L-fucopyranoside (CAS Number: 54322-38-2).
Adherence to these procedures is critical to ensure a safe laboratory environment.

l. Understanding the Compound

4-Methylumbelliferyl-alpha-L-fucopyranoside is a fluorogenic substrate used to assay a-L-
fucosidase activity. While it is not classified as a hazardous substance, proper handling is
necessary to minimize any potential risks. Under normal conditions of use, it is not expected to
present a significant hazard. However, as with any chemical, appropriate personal protective
equipment (PPE) should be worn.

Il. Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
4-Methylumbelliferyl-alpha-L-fucopyranoside, which is typically in a powder form.
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] Specifications and Best
PPE Category Recommended Equipment a—.
ractices

Safety glasses with side ) )
] Should be worn at all times in
shields or goggles. A face )
] ) the laboratory. Provides a
Eye and Face Protection shield may be necessary for ) ) )
) ) ) ] barrier against airborne
operations with a higher risk of )
. particles.
dust generation.

Inspect gloves for any tears or

) Chemical-resistant gloves punctures before use. Dispose
Hand Protection o )
(e.g., nitrile gloves). of contaminated gloves
properly.

Recommended, especially

) when handling the powder
) ) Type N95 (US) respirator or ] )
Respiratory Protection ) outside of a chemical fume
equivalent. ) ]
hood or in areas with

inadequate ventilation.

) Should be fully buttoned to
Body Protection Laboratory coat. , _
provide maximum coverage.

lll. Handling and Storage

Handling:

e Use in a well-ventilated area or under a chemical fume hood to minimize inhalation of dust.

[1]
» Avoid direct contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling.
Storage:
» Store in a tightly closed container in a dry and well-ventilated place.

« Recommended storage temperature is -20°C.[2]
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IV. Accidental Release and Disposal

Accidental Release:
 In case of a spill, avoid creating dust.

o Carefully sweep up the spilled material and place it in a suitable, labeled container for

disposal.
e Clean the spill area with a damp cloth.
Disposal:
e Dispose of the waste material in accordance with local, state, and federal regulations.

e Do not allow the product to enter drains.

V. Experimental Workflow

The following diagram illustrates the standard workflow for handling 4-Methylumbelliferyl-
alpha-L-fucopyranoside in a laboratory setting.
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Workflow for Handling 4-Methylumbelliferyl-alpha-L-fucopyranoside
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Caption: A flowchart illustrating the key steps for the safe handling of 4-Methylumbelliferyl-
alpha-L-fucopyranoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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